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Compound of Interest

Compound Name: 6-Carboxymethyluracil

Cat. No.: B1197346 Get Quote

Technical Support Center: 6-
Carboxymethyluracil (Orotic Acid)
Welcome to the technical support center for 6-Carboxymethyluracil, also known as Orotic

Acid. This resource is designed to assist researchers, scientists, and drug development

professionals in overcoming common challenges related to the solubility of this compound for

in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is 6-Carboxymethyluracil and what is its CAS Number?

A1: 6-Carboxymethyluracil is a pyrimidine derivative, also commonly known as Orotic Acid. It

is a heterocyclic compound and serves as a precursor in the biosynthesis of pyrimidines. The

correct CAS Number for Orotic Acid is 65-86-1.

Q2: What are the general solubility characteristics of 6-Carboxymethyluracil?

A2: 6-Carboxymethyluracil is a crystalline powder that is generally characterized by low

solubility in water and ethanol.[1][2] It is considered slightly soluble in hot water and its

solubility is pH-dependent.[3][4] The compound is more soluble in alkaline solutions due to the

formation of a salt.[3][5] For in vitro assays, Dimethyl Sulfoxide (DMSO) is a commonly used

solvent.[1][2]
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Q3: Can I dissolve 6-Carboxymethyluracil directly in aqueous buffers like PBS?

A3: Direct dissolution in neutral or acidic aqueous buffers like Phosphate-Buffered Saline (PBS)

at room temperature is challenging due to the compound's low water solubility. At a pH

between 7.0 and 8.0, the sodium salt of orotic acid has a reported solubility of only 0.3% in

water.[5] To achieve a desired concentration in aqueous media, it is typically necessary to first

prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it into

the aqueous buffer.

Troubleshooting Guide
Issue: Precipitate forms when I dilute my 6-Carboxymethyluracil DMSO stock solution into my

aqueous assay medium.

Cause: This is a common issue when the concentration of the compound in the final

aqueous solution exceeds its solubility limit. The organic solvent (DMSO) concentration may

also play a role.

Solution 1: Decrease the final concentration. The most straightforward solution is to lower the

final working concentration of 6-Carboxymethyluracil in your assay.

Solution 2: Optimize the DMSO concentration. Ensure the final concentration of DMSO in

your cell culture medium is as low as possible, ideally below 0.5%, to minimize solvent-

induced cytotoxicity and precipitation. You may need to prepare a more dilute stock solution

in DMSO to achieve this.

Solution 3: Adjust the pH of the final medium. Since 6-Carboxymethyluracil is a carboxylic

acid, its solubility increases at a higher pH.[3][5] You can try to slightly increase the pH of

your final assay medium, but be cautious as this can affect cell viability and the biological

activity of other components. Always validate the effect of pH changes on your specific

assay.

Solution 4: Gentle warming and sonication. When preparing the initial stock solution in

DMSO, gentle warming (e.g., in a 37°C water bath) and brief sonication can aid in complete

dissolution.[2] This ensures you start with a fully dissolved stock, which can reduce the

likelihood of precipitation upon dilution.
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Issue: I am seeing variability in my experimental results when using 6-Carboxymethyluracil.

Cause: Inconsistent solubility or precipitation of the compound can lead to variability in the

effective concentration in your assays.

Solution 1: Prepare fresh working solutions. Always prepare fresh dilutions of your 6-
Carboxymethyluracil stock solution for each experiment to ensure consistency.

Solution 2: Visually inspect for precipitation. Before adding the compound to your cells or

assay, visually inspect the final diluted solution for any signs of precipitation. If precipitation is

observed, the troubleshooting steps for precipitate formation should be followed.

Solution 3: Vortex during dilution. When diluting the DMSO stock into the aqueous medium,

vortex the medium gently to ensure rapid and uniform mixing, which can help prevent

localized high concentrations that may lead to precipitation.

Quantitative Solubility Data
The following table summarizes the reported solubility of 6-Carboxymethyluracil (Orotic Acid)

in common laboratory solvents.

Solvent Solubility Notes

Water

Insoluble / Slightly Soluble

(0.182 g/100 ml at 20°C)[1][2]

[4]

Solubility is pH-dependent and

increases in alkaline

conditions.[3][5]

Ethanol Insoluble[1][2]

DMSO
≥15.6 mg/mL; up to 100

mg/mL[1][2]

Heating (e.g., 50°C water bath)

and ultrasonication can

facilitate dissolution at higher

concentrations.[2]

PBS (pH 7.4) Very low

Direct dissolution is not

recommended. Dilution from a

DMSO stock is the preferred

method.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol provides a step-by-step guide for preparing a concentrated stock solution of 6-
Carboxymethyluracil (Orotic Acid) in DMSO.

Materials:

6-Carboxymethyluracil (Orotic Acid) powder (Molecular Weight: 156.10 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of 6-
Carboxymethyluracil needed. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 156.10 g/mol * 1000 mg/g * 1 mL = 1.561 mg

Weigh the compound: In a sterile microcentrifuge tube, carefully weigh out the calculated

amount of 6-Carboxymethyluracil powder using a calibrated analytical balance.

Add DMSO: Add the desired volume of sterile, anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO.

Dissolve the compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved.

(Optional) Aid dissolution: If the compound does not dissolve readily, you can gently warm

the tube in a 37°C water bath or sonicate for a few minutes to facilitate dissolution.[2]
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Visual inspection: Visually inspect the solution to ensure there are no visible particles. The

solution should be clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots

at -20°C for short-term storage or -80°C for long-term storage.

Workflow for Preparing 6-Carboxymethyluracil for In
Vitro Assays
The following diagram illustrates the general workflow from a powdered compound to its

application in a cell-based assay.
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Stock Solution Preparation

Working Solution Preparation

In Vitro Assay

1. Weigh 6-Carboxymethyluracil
Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
(Optional: Gentle Heat)

4. Aliquot and Store
at -20°C / -80°C

5. Thaw Stock Solution
Aliquot

6. Dilute Stock in
Assay Medium

7. Vortex Gently

8. Add Working Solution
to Cells/Assay

9. Incubate

10. Analyze Results

Click to download full resolution via product page

Workflow for 6-Carboxymethyluracil Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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